Cas no 81167-66-0 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-6-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-6-methyl-, 1-oxide
• CAS No: 81167-66-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 704397
• PubChem ID: 501186

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(2,5-dimethylphenyl)methyl]sulfonyl]-6-methyl-, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-6-methyl-1-oxidopyridin-1-ium
• SCHEMBL7253555
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-6-methylpyridine-1-oxide
• 81167-66-0
• DNLDZXSPSFNCRY-UHFFFAOYSA-N
• 2-(2,5-Dimethyl-phenylmethanesulfonyl)-6-methyl-pyridine, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfonyl]-6-methyl-1-oxido-pyridin-1-ium
• DTXSID10333391

• Inchi： InChI=1S/C15H17NO3S/c1-11-7-8-12(2)14(9-11)10-20(18,19)15-6-4-5-13(3)16(15)17/h4-9H,10H2,1-3H3
• InChI Key： DNLDZXSPSFNCRY-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CS(=O)(=O)C2=CC=CC(=[N+]2[O-])C

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų